1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• SMILES: CCCCN1C(=CC(=N1)C)C(=O)O
• InChI: InChI=1S/C9H14N2O2/c1-3-4-5-11-8(9(12)13)6-7(2)10-11/h6H,3-5H2,1-2H3,(H,12,13)
• InChIKey: DFDBLIVPNNPWRT-UHFFFAOYSA-N

1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid – Key Intermediate for Agrochemical and Pharmaceutical Research

1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 1368701-76-1, molecular formula C₉H₁₄N₂O₂, molecular weight 182.22 g/mol) is a pyrazole-based heterocyclic carboxylic acid supplied at standard purity ≥95% . The compound bears an n-butyl substituent at the N1 position and a methyl group at the C3 position on the pyrazole ring, with the carboxylic acid functionality at the C5 position [1]. This substitution pattern distinguishes it from other N1-alkyl-3-methyl-1H-pyrazole-5-carboxylic acid congeners that are established key intermediates in the synthesis of insecticidal and herbicidal agents, as demonstrated by the aryl pyrazole and quinclorac derivative literature [2]. The compound is commercially available from multiple suppliers at research-scale quantities, typically 250 mg to 10 g, with CAS registry and verified analytical characterization [3].

Pyrazole-5-carboxylic acid scaffold for agrochemical and pharmaceutical intermediate synthesis

N1-n-butyl group provides lipophilic differentiation for SAR exploration versus shorter-chain analogs

Research-scale procurement (250 mg–10 g) with verified analytical characterization

• [1] PubChem. Compound Summary: 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid. CID 68714400. Molecular Formula C₉H₁₄N₂O₂, MW 182.22, XLogP3 1.7, Topological Polar Surface Area 55.1 Ų. View Source
• [2] Huang D, Liu A, Liu W, et al. Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Heterocyclic Communications. 2017;23(6):437-443. doi:10.1515/hc-2017-0110. View Source
• [3] Kuujia. Cas no 1368701-76-1 (1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid). Product and pricing data. Enamine listing: 250 mg at $670, 10 g at $3131. View Source

Why 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic Acid Cannot Be Casually Replaced by Other Pyrazole-5-carboxylic Acids

N1-alkyl substitution on the pyrazole-5-carboxylic acid scaffold is not a trivial structural variation. In closely related chemical series, the identity of the N1-alkyl group—whether ethyl, tert-butyl, cyclobutyl, or n-butyl—determines critical molecular properties including lipophilicity (XLogP3), steric profile, metabolic stability, and the physicochemical behavior of downstream amide or ester derivatives [1]. Published SAR studies on pyrazole-5-carboxylic acid-derived endothelin receptor antagonists demonstrate that even single-carbon alterations at the N1 position produce measurable shifts in receptor binding affinity and subtype selectivity [2]. In agrochemical applications, N1-aryl-3-methyl-1H-pyrazole-5-carboxylic acid intermediates yield insecticidal derivatives with EC₅₀ values in the 10–11 g/ha range; substitution of the N1-aryl group for an N1-alkyl group is expected to fundamentally alter potency, spectrum, and environmental fate [3]. Therefore, generic substitution of 1-butyl-3-methyl-1H-pyrazole-5-carboxylic acid with, for example, the 1-ethyl or 1-tert-butyl analog risks unpredictable changes in biological activity, synthetic compatibility, and regulatory outcomes.

Lipophilicity

N1-alkyl chain length significantly shifts logP; n-butyl may alter membrane permeability and protein binding compared to ethyl or tert-butyl analogs

Biological Activity

Generic substitution with other N1-alkyl pyrazole acids may produce unpredictable changes in agrochemical potency and environmental fate

Supply

Commercial availability and pricing tiers differ widely; the commodity ethyl analog cannot substitute without revalidation of SAR and synthesis routes

• [1] PubChem. Compound Summary comparison: 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (XLogP3 1.7, TPSA 55.1 Ų) vs. 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid (XLogP3 1.0, TPSA 55.1 Ų) vs. 1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid (XLogP3 1.9, TPSA 55.1 Ų). View Source
• [2] Cai J, et al. Design, synthesis, and bioactivity of pyrazole acid derivatives as endothelin receptor antagonists. Med Chem. 2013;9(8):1113-1122. doi:10.2174/1573406411309080013. PMID: 23521004. View Source
• [3] Frontiers in Chemistry. Quinclorac derivatives containing 3-methyl-1H-pyrazol-5-yl moiety: compounds 8l (EC₅₀ = 10.53 g/ha) and 10a (EC₅₀ = 10.37 g/ha) via 1-aryl-3-methyl-1H-pyrazole-5-carboxylic acid intermediates. View Source

Quantitative Differentiation Evidence for 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic Acid Against Closest Analogs

Lipophilicity Differentiation: XLogP3 of 1-Butyl vs. 1-Ethyl and 1-tert-Butyl Congeners

The n-butyl substituent at N1 confers an intermediate lipophilicity (XLogP3 = 1.7) relative to the 1-ethyl (XLogP3 = 1.0) and 1-tert-butyl (XLogP3 = 1.9) congeners, while retaining identical topological polar surface area (TPSA = 55.1 Ų) [1]. This represents a 0.7 log unit increase over the 1-ethyl analog, translating to a predicted ~5-fold increase in partition coefficient—a magnitude of difference that would be expected to measurably impact membrane permeability, pharmacokinetic distribution, and non-specific protein binding [1]. Compared with the 1-tert-butyl variant, the n-butyl compound offers lower steric hindrance at N1, which may facilitate subsequent derivatization reactions at the carboxylic acid or C4 positions [1].

Lipophilicity (XLogP3)

Class-level inference

n-Butyl: 1.7
1-Ethyl: 1.0
1-tert-Butyl: 1.9
Δ +0.7 vs ethyl

Supports lipophilicity-led SAR exploration; intermediate logP may balance permeability and solubility

Computed values; experimental logP may differ

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.7 (n-butyl at N1)
Comparator Or Baseline	1-Ethyl analog: XLogP3 = 1.0; 1-tert-Butyl analog: XLogP3 = 1.9
Quantified Difference	ΔXLogP3 = +0.7 vs. 1-ethyl; ΔXLogP3 = -0.2 vs. 1-tert-butyl
Conditions	Computed physicochemical properties, PubChem database

Why This Matters

For medicinal chemistry and agrochemical lead optimization programs where logP tuning directly influences bioavailability and target engagement, the 0.7 log unit lipophilicity gap between the n-butyl and ethyl analogs provides a quantifiable basis for scaffold selection.

• [1] PubChem. Computed physicochemical properties: 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 68714400, XLogP3 1.7, TPSA 55.1 Ų). 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2736777, XLogP3 1.0, TPSA 55.1 Ų). 1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2779444, XLogP3 1.9, TPSA 55.1 Ų). View Source

N1-Alkyl Chain Length Effect on Synthetic Intermediate Utility in Agrochemical Series

Published agrochemical research establishes that 1-aryl-3-methyl-1H-pyrazole-5-carboxylic acids serve as key intermediates for synthesizing insecticidal 5-fluorouracil derivatives with confirmed efficacy against Culex pipiens and Musca domestica at 0.1% concentration [1]. In the quinclorac herbicide optimization series, derivatives synthesized via 3-methyl-1H-pyrazol-5-yl intermediates achieved EC₅₀ values of 10.37–10.53 g/ha [2]. While these studies employed N1-aryl rather than N1-alkyl substituents, they establish the 3-methyl-1H-pyrazole-5-carboxylic acid core as a validated pharmacophoric scaffold for agrochemical activity, and the n-butyl substituent at N1 is positioned as a logical lipophilic extension for structure–activity exploration in insecticidal and herbicidal lead optimization [1][2].

Agrochemical Utility

Supporting evidence

Class-level data from 1-aryl analogs show insecticidal activity at 0.1% and herbicidal EC₅₀ 10–11 g/ha

Supports scaffold utility in agrochemical R&D; direct data on n-butyl analog remain to be generated

No title-compound efficacy data; class-level inference only

Evidence Dimension	Agrochemical efficacy of derivatives from 3-methyl-1H-pyrazole-5-carboxylic acid core
Target Compound Data	No direct agrochemical data available for the title compound itself
Comparator Or Baseline	1-Aryl-3-methyl-1H-pyrazole-5-carboxylic acid derivatives: insecticidal activity at 0.1% concentration; quinclorac derivatives: EC₅₀ = 10.37–10.53 g/ha
Quantified Difference	Not calculable for title compound; class-level evidence only
Conditions	Insecticidal assay (Culex pipiens, Musca domestica) and herbicidal assay (quinclorac series)

Why This Matters

This evidence supports the use of the 3-methyl-1H-pyrazole-5-carboxylic acid scaffold in agrochemical R&D pipelines; the n-butyl derivative represents an underexplored N1-alkyl variant with potential for proprietary differentiation in insecticidal and herbicidal lead series.

• [1] Synthesis and Insecticidal Evaluation of Aryl Pyrazole 5-Fluorouracil Compounds. J Chem Res. 2014. doi:10.3184/174751914X13955977912102. Twenty-eight aryl pyrazole derivatives synthesized via 1-aryl-3-methyl-1H-pyrazole-5-carboxylic acid key intermediate; insecticidal activity against Culex pipiens and Musca domestica at 0.1% concentration. View Source
• [2] Frontiers in Chemistry. Quinclorac derivatives containing 3-methyl-1H-pyrazol-5-yl moiety by intermediate derivatization methods. Compounds 8l (EC₅₀ = 10.53 g/ha) and 10a (EC₅₀ = 10.37 g/ha). View Source

Molecular Weight and Heavy Atom Count Differentiation from 1-Ethyl and 1-Propyl Analogs

The title compound (MW 182.22 g/mol, 13 heavy atoms) occupies a distinct position in the N1-alkyl-3-methyl-1H-pyrazole-5-carboxylic acid homologous series. The 1-ethyl analog (MW 154.17 g/mol, 11 heavy atoms) and 1-isopropyl analog (MW 168.19 g/mol, 12 heavy atoms) [1] bracket the title compound in molecular size. This incremental molecular weight increase of 28.05 Da over the 1-ethyl variant corresponds to two additional methylene units, potentially altering passive membrane permeation rates according to the established MW-dependence of transcellular diffusion [2]. In fragment-based drug discovery, where a molecular weight ceiling of approximately 300 Da is often imposed, these stepwise increments enable systematic exploration of N1-substituent effects on target binding and ADME properties.

Molecular Weight

Class-level inference

182.22 g/mol
+28.05 vs 1-ethyl
+14.03 vs 1-isopropyl

Fills a specific MW niche in N1-alkyl series for systematic ADME property mapping

Fragment-like MW suitable for lead optimization

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 182.22 g/mol, 13 heavy atoms (C₉H₁₄N₂O₂)
Comparator Or Baseline	1-Ethyl analog: MW 154.17, 11 heavy atoms; 1-Isopropyl analog: MW 168.19, 12 heavy atoms
Quantified Difference	ΔMW = +28.05 vs. 1-ethyl; +14.03 vs. 1-isopropyl
Conditions	Calculated from molecular formula; confirmed by commercial supplier specifications

Why This Matters

For procurement decisions in lead optimization campaigns, the graded molecular weight increments across the N1-alkyl series allow systematic SAR exploration; the n-butyl compound fills a specific MW/atom-count niche not occupied by shorter-chain analogs.

• [1] Capotchem. 1-Isopropyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 50920-68-8). Molecular formula C₈H₁₂N₂O₂, MW 168.19. View Source
• [2] Kuujia. 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 1368701-76-1). Exact Mass: 182.105527694 g/mol, Heavy Atom Count: 13. View Source

Hydrogen Bond Donor/Acceptor Profile Parity Across N1-Alkyl Series

All members of the N1-alkyl-3-methyl-1H-pyrazole-5-carboxylic acid series share an identical hydrogen bond donor/acceptor profile: 1 hydrogen bond donor (carboxylic acid –OH) and 3 hydrogen bond acceptors (carboxylic acid C=O, pyrazole ring N atoms), with a conserved topological polar surface area of 55.1 Ų [1]. This means the N1-alkyl variation (ethyl, n-propyl, isopropyl, n-butyl, tert-butyl) modulates lipophilicity and steric profile without altering the core hydrogen bonding pharmacophore. This conservation enables procurement of the n-butyl analog with confidence that target engagement via the carboxylic acid–pyrazole pharmacophore will be maintained, while the N1-butyl group provides a distinct lipophilic anchor point for hydrophobic pocket exploration [2].

H-Bond Profile

Supporting evidence

HBD 1, HBA 3, TPSA 55.1 Ų
Identical across N1-alkyl series

Conserved pharmacophore; N1 variation only modulates lipophilicity/sterics

Selection of n-butyl is a lipophilic optimization decision

Evidence Dimension	Hydrogen bond donor/acceptor count and TPSA
Target Compound Data	HBD = 1, HBA = 3, TPSA = 55.1 Ų
Comparator Or Baseline	All N1-alkyl-3-methyl-1H-pyrazole-5-carboxylic acid isomers: HBD = 1, HBA = 3, TPSA = 55.1 Ų (identical)
Quantified Difference	ΔHBD = 0, ΔHBA = 0, ΔTPSA = 0 Ų
Conditions	Computed from SMILES structures, PubChem database

Why This Matters

Procurement teams can substitute N1-alkyl variants without altering the core hydrogen bonding pharmacophore; selection of the n-butyl over ethyl or tert-butyl is a purely lipophilic/steric optimization decision with a well-defined and quantifiable parameter space.

• [1] PubChem. Computed properties for 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 68714400), 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2736777), and 1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2779444). All share HBD=1, HBA=3, TPSA=55.1 Ų. View Source
• [2] Zhang J, et al. Potent nonpeptide endothelin antagonists: synthesis and structure-activity relationships of pyrazole-5-carboxylic acids. Bioorg Med Chem Lett. 2000;10(22):2575-2578. doi:10.1016/S0960-894X(00)00530-8. View Source

Commercial Availability and Pricing Tier Relative to Closest Analogs

The 1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 50920-65-5) is widely available as an off-the-shelf commodity chemical from major suppliers (Sigma-Aldrich, Thermo Fisher, TCI) at ≥97% purity in quantities from 1 g to 25 g, with established melting point specifications (132–145 °C) and full analytical certification . In contrast, 1-butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 1368701-76-1) is currently listed at specialty chemical suppliers (Enamine, Bidepharm) at ≥95% purity in 250 mg to 10 g quantities, priced at approximately $670 per 250 mg [1]. The 1-tert-butyl analog (CAS 175277-09-5) occupies an intermediate availability tier: catalog-listed by Thermo Scientific at ≥95% purity but less commonly stocked than the ethyl variant [2]. This tiered availability reflects market maturity: the ethyl analog is a high-volume building block with established supply chains; the n-butyl analog is a lower-volume specialty item requiring custom synthesis sourcing for quantities above 10 g.

Procurement Tier

Supporting evidence

~$670/250 mg (n-butyl)
vs. ~$10–50/g (1-ethyl)

Higher cost and limited availability vs commodity analog; justified for specific lipophilicity requirements

Pricing as of 2025–2026; specialty supplier sourcing

Evidence Dimension	Commercial availability and pricing tier
Target Compound Data	CAS 1368701-76-1; ≥95% purity; 250 mg ~$670 (Enamine); max stock 10 g
Comparator Or Baseline	1-Ethyl analog: CAS 50920-65-5; ≥97%; widely stocked, commodity pricing. 1-tert-Butyl analog: CAS 175277-09-5; ≥95%; moderate availability.
Quantified Difference	n-Butyl analog pricing ~$2,680/g vs. ethyl analog at commodity scale (~$10–50/g); availability gap: ethyl analog stocked at >10 suppliers vs. 3–5 for n-butyl
Conditions	Pricing and availability data from Sigma-Aldrich, Thermo Fisher, TCI, Bidepharm, Enamine, Kuujia (accessed 2025–2026)

Why This Matters

For procurement planning, researchers must anticipate longer lead times and higher per-unit costs for the n-butyl analog compared to the ethyl analog; this cost differential is justified only when the specific lipophilicity or steric properties of the n-butyl group are required for the target SAR or synthetic application.

• [1] Kuujia. 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 1368701-76-1). Enamine pricing: 250 mg $670, 10 g $3131. View Source
• [2] Thermo Scientific. 1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 175277-09-5). ≥95% purity. View Source

Recommended Application Scenarios for Procuring 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic Acid

N1-Alkyl SAR Exploration in Agrochemical Lead Optimization

Researchers optimizing insecticidal or herbicidal pyrazole-5-carboxylic acid derivatives can procure the n-butyl analog to systematically evaluate lipophilicity effects on potency, spectrum, and environmental fate. The 0.7 log unit XLogP3 increase over the 1-ethyl analog provides a quantifiable perturbation for SAR table construction, complementing existing data from 1-aryl-3-methyl-1H-pyrazole-5-carboxylic acid insecticidal series that demonstrate efficacy at 0.1% concentration and EC₅₀ values of 10.37–10.53 g/ha in quinclorac derivatives [1][2]. The conserved HBD/HBA profile (1 donor, 3 acceptors, TPSA 55.1 Ų) across N1-alkyl variants ensures that observed potency shifts can be attributed primarily to lipophilicity and steric factors rather than hydrogen bonding changes [3].

Endothelin Receptor Antagonist Scaffold Diversification

Pyrazole-5-carboxylic acids are a validated scaffold for endothelin receptor antagonism, with published compounds achieving nanomolar-level ETA binding affinity and ETA/ETB selectivity ratios of up to 36 [1]. The title compound's n-butyl substituent provides an intermediate lipophilicity anchor (XLogP3 = 1.7) suitable for exploring hydrophobic pocket interactions in the ET receptor binding site, while the carboxylic acid at C5 retains the critical pharmacophoric element for receptor engagement. This positions the compound as a diversification intermediate for cardiovascular drug discovery programs building on the established pyrazole-5-carboxylic acid endothelin antagonist chemotype.

Fragment-Based and Property-Driven Lead Discovery Programs

With a molecular weight of 182.22 g/mol (well within fragment-likeness criteria of MW <300), 13 heavy atoms, and a balanced lipophilicity profile (XLogP3 = 1.7), the title compound is suitable as a fragment for screening campaigns or as a starting point for structure-based lead generation [1]. Its incremental molecular weight and lipophilicity relative to the 1-ethyl (MW 154.17, XLogP3 1.0) and 1-isopropyl (MW 168.19) analogs allow systematic, data-driven selection of the optimal N1-alkyl substituent for a given target pocket, supported by computed physicochemical property comparisons [2].

Custom Synthesis of Proprietary Amide and Ester Derivative Libraries

The carboxylic acid functionality at C5 provides a reactive handle for amide coupling and esterification reactions, enabling rapid construction of derivative libraries for biological screening. The n-butyl group at N1 offers a distinct steric and lipophilic signature compared to the more commonly procured 1-ethyl and 1-tert-butyl variants, creating opportunities for proprietary IP generation in competitive medicinal chemistry and agrochemical programs. Procurement from specialty suppliers at 250 mg to 10 g scale supports initial SAR exploration, with custom synthesis routes available for larger quantities upon validation of lead matter [3].

Application

Selection Property

Validation Focus

Agrochemical SAR exploration

N1-alkyl lipophilicity tuning

Potency, spectrum, and environmental fate in target assays

Endothelin receptor antagonist research

Pyrazole-5-carboxylic acid scaffold with n-butyl anchor

ETA/ETB selectivity and binding affinity evaluation

Fragment-based lead discovery

Fragment-likeness (MW, HBD/HBA profile)

Target binding and ligand efficiency metrics

Proprietary derivative library synthesis

C5 carboxylic acid reactivity for coupling

Derivative SAR and IP differentiation

• [1] Cai J, et al. Design, synthesis, and bioactivity of pyrazole acid derivatives as endothelin receptor antagonists. Med Chem. 2013;9(8):1113-1122. doi:10.2174/1573406411309080013. PMID: 23521004. View Source
• [2] Synthesis and Insecticidal Evaluation of Aryl Pyrazole 5-Fluorouracil Compounds. J Chem Res. 2014. doi:10.3184/174751914X13955977912102. View Source
• [3] Frontiers in Chemistry. Quinclorac derivatives containing 3-methyl-1H-pyrazol-5-yl. EC₅₀ values: 8l = 10.53 g/ha, 10a = 10.37 g/ha. View Source
• [4] PubChem. Computed properties: 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 68714400). XLogP3 1.7, MW 182.22, HBD 1, HBA 3, TPSA 55.1 Ų, Heavy Atom Count 13. View Source
• [5] Kuujia. 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CAS 1368701-76-1). Commercial availability and pricing: 250 mg–10 g from Enamine and Bidepharm. View Source